Cas no 108612-59-5 (4(3H)-Pyrimidinone,2-[[1-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]amino]-)

• Product Name: 4(3H)-Pyrimidinone,2-[[1-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]amino]-
• CAS No: 108612-59-5
• MF: C₂₃H₂₃FN₆O
• MW: 418.466727495193
• CID: 169339
• PubChem ID: 3065667
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2-[[1-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-[[1-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]amino]-
• 4(1H)-Pyrimidinone,2-[[1-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]amino]-(9CI)
• 2-[[1-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]piperidin-4-yl]amino]-1H-pyrimidin-6-one
• SCHEMBL21984846
• 108612-59-5
• DTXSID40148612
• 4(1H)-Pyrimidinone, 2-((1-(1-((4-fluorophenyl)methyl)-1H-benzimidazol-2-yl)-4-piperidinyl)amino)-

• Inchi： 1S/C23H23FN6O/c24-17-7-5-16(6-8-17)15-30-20-4-2-1-3-19(20)27-23(30)29-13-10-18(11-14-29)26-22-25-12-9-21(31)28-22/h1-9,12,18H,10-11,13-15H2,(H2,25,26,28,31)
• InChI Key： FCXPFBHMKLKEDM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1N1CCC(CC1)NC1=NC=CC(N1)=O

Computed Properties

• Exact Mass: 418.19199
• Monoisotopic Mass: 418.192
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 628.9°Cat760mmHg
• Flash Point: 334.1°C
• Refractive Index: 1.703
• PSA: 74.55
• LogP: 3.93820